Cas no 2097953-34-7 (1-(2-Azidoethyl)-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole)

1-(2-Azidoethyl)-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole structure
2097953-34-7 structure
Product Name:1-(2-Azidoethyl)-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
CAS No:2097953-34-7
MF:C9H10F3N5
MW:245.204411029816
CID:4771718
Update Time:2025-11-03

1-(2-Azidoethyl)-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-(2-azidoethyl)-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
    • 1-(2-azidoethyl)-3-(trifluoromethyl)-5,6-dihydro-4H-cyclopenta[c]pyrazole
    • 1-(2-Azidoethyl)-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
    • Inchi: 1S/C9H10F3N5/c10-9(11,12)8-6-2-1-3-7(6)17(15-8)5-4-14-16-13/h1-5H2
    • InChI Key: YQWGSZTYWSTBFP-UHFFFAOYSA-N
    • SMILES: FC(C1C2CCCC=2N(CCN=[N+]=[N-])N=1)(F)F

Computed Properties

  • Exact Mass: 245.08882983 g/mol
  • Monoisotopic Mass: 245.08882983 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 32.2
  • Molecular Weight: 245.20

1-(2-Azidoethyl)-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole Pricemore >>

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Additional information on 1-(2-Azidoethyl)-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole

Comprehensive Overview of 1-(2-Azidoethyl)-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole (CAS No. 2097953-34-7)

The compound 1-(2-Azidoethyl)-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole (CAS No. 2097953-34-7) is a highly specialized heterocyclic molecule that has garnered significant attention in modern pharmaceutical and materials science research. Its unique structural features, including the azidoethyl and trifluoromethyl functional groups, make it a versatile intermediate for click chemistry applications, drug discovery, and agrochemical development. Researchers are increasingly exploring its potential in bioorthogonal chemistry, where its reactive azide group enables efficient conjugation with alkyne-containing molecules under mild conditions.

In recent years, the demand for trifluoromethylated compounds like this one has surged due to their enhanced metabolic stability and lipophilicity, which are critical properties in medicinal chemistry. The cyclopenta[c]pyrazole core further contributes to its pharmacological relevance, as similar scaffolds are found in bioactive molecules targeting inflammation and central nervous system disorders. This compound's CAS No. 2097953-34-7 is frequently searched in academic and industrial databases, reflecting its growing importance in high-throughput screening and fragment-based drug design.

The synthesis of 1-(2-Azidoethyl)-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole typically involves multi-step organic transformations, including cyclization and functional group modifications. Its azidoethyl moiety allows for facile integration into larger molecular architectures via CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition), a cornerstone of click chemistry. This reactivity aligns with current trends in bioconjugation and proteomics, where researchers seek efficient labeling strategies for proteins and nucleic acids.

From an industrial perspective, the compound's trifluoromethyl group enhances its utility in agrochemical formulations, where fluorine-containing compounds often exhibit improved pest resistance and environmental persistence. However, its application strictly adheres to regulatory guidelines, ensuring safety in research settings. Analytical characterization of this compound employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis, which are frequently discussed in peer-reviewed journals and patent literature.

Emerging studies highlight the role of 1-(2-Azidoethyl)-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole in PET (Positron Emission Tomography) tracer development, leveraging its ability to incorporate radioactive isotopes for diagnostic imaging. This aligns with the broader interest in theranostics—a fusion of therapy and diagnostics—that dominates contemporary biomedical research. Additionally, its tetrahydrocyclopenta[c]pyrazole skeleton is being investigated for allosteric modulator properties in GPCR-targeted drug discovery.

Environmental and safety considerations for handling this compound emphasize standard laboratory protocols, given its azide functionality. While not classified as hazardous under normal conditions, proper storage and handling are essential to maintain stability. The scientific community continues to explore derivatives of this scaffold to optimize ADME (Absorption, Distribution, Metabolism, Excretion) profiles, a key focus area in preclinical drug development.

In summary, 1-(2-Azidoethyl)-3-(trifluoromethyl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole (CAS No. 2097953-34-7) represents a cutting-edge tool in synthetic and medicinal chemistry. Its dual functionality as a click chemistry reagent and pharmacophore positions it at the intersection of multiple disciplines, from biomaterials engineering to precision medicine. As research progresses, this compound is poised to play a pivotal role in addressing unmet challenges in targeted drug delivery and molecular imaging.

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